Cas no 1864074-23-6 (3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride)

• Product Name: 3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride
• CAS No: 1864074-23-6
• MF: C₁₀H₁₇ClN₂S
• MW: 232.773380041122
• CID: 5720159
• PubChem ID: 86262549
• Update Time: 2025-10-05

3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride
• AKOS026747299
• 3-methyl-1-(pyridin-2-ylthio)butan-2-aminehydrochloride
• 1864074-23-6
• EN300-240890
• F2167-1614
• 3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine hydrochloride
• 3-methyl-1-pyridin-2-ylsulfanylbutan-2-amine;hydrochloride
• 3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride

• Inchi： 1S/C10H16N2S.ClH/c1-8(2)9(11)7-13-10-5-3-4-6-12-10;/h3-6,8-9H,7,11H2,1-2H3;1H
• InChI Key： SJEYIPZXHHVVCY-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CN=1)CC(C(C)C)N

Computed Properties

• Exact Mass: 232.0800974g/mol
• Monoisotopic Mass: 232.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride

3-Methyl-1-(pyridin-2-ylthio)butan-2-amine Hydrochloride: A Comprehensive Overview

3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride (CAS No. 1864074-23-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. The molecule consists of a butanamine backbone with a methyl group at position 3 and a pyridinylthio substituent at position 1, along with a hydrochloride counterion. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of 3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising aspects of this compound is its potential as a precursor in drug design. The presence of the pyridine ring introduces aromaticity and electronic diversity, which can be exploited to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, studies have shown that derivatives of this compound exhibit enhanced permeability across biological membranes, making them suitable candidates for orally administered drugs.

Moreover, 3-Methyl-1-(pyridin-2-ylthio)butan-2-amine hydrochloride has demonstrated selectivity towards certain biological targets, such as G-protein coupled receptors (GPCRs) and kinases. This selectivity is attributed to the steric and electronic properties of the pyridinylthio group, which can interact favorably with specific binding pockets in these targets. Recent computational studies using molecular docking have provided insights into the binding modes of this compound, paving the way for further optimization.

In terms of biological activity, 3-Methyl-(pyridinylthio)butanamine hydrochloride has shown promise in preclinical models of inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL6 suggests potential applications in the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, ongoing studies are investigating its anti-cancer properties, particularly its ability to induce apoptosis in cancer cells while sparing normal cells.

The stereochemistry of 3-Methyl-(pyridinylthio)butanamine hydrochloride plays a critical role in its activity. The presence of chiral centers in the molecule allows for enantiomeric forms that may exhibit differing pharmacological profiles. Recent research has focused on resolving these enantiomers using chiral chromatography and evaluating their individual activities in vitro and in vivo models.

From an analytical standpoint, the characterization of 3-Methyl-(pyridinylthio)butanamine hydrochloride has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and purity, ensuring consistency in both research and industrial applications.

In conclusion, 3-Methyl-(pyridinylthio)butanamine hydrochloride (CAS No. 1864074-23-) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure enables diverse interactions with biological systems, making it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing therapeutic interventions.